5,7-Dimethyl 3-fluoro pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C8H8FN3
• Molecular Weight: 165.17 g/mol
• IUPAC Name: 3-fluoro-5,7-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C8H8FN3/c1-5-3-6(2)12-8(11-5)7(9)4-10-12/h3-4H,1-2H3
• InChI Key: KLXSRSDIZDYRLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C=NN12)F)C

Description

5,7-Dimethyl 3-fluoro pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C8H8FN3 and its molecular weight is 165.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 5,7-dimethyl pyrazolo[1,5-a]pyrimidine [1.47g (10 mmoles)], trifluoroacetic anhydride (2.0 ml), and boron trifluoride etherate (2.0 ml) in CH2Cl2 (30 ml) was heated at reflux for 24 hours. At the end of this time the red solution was cooled and added to an ice cold solution of NaOH (30 ml, 2N). The organic layer was separated and the alkaline layer extracted with CH2Cl2 3(20 ml). The combined CH2Cl2 extracts were washed with water 2(20 ml) and dried over Na2SO4. The CH2Cl2 extract was evaporated and the residue covered with n-petane qnd chilled. The yellow white crystalline plates were separated by filtration, and recrystallized from n-heptane to yield an analytically pure product; mp 129°-30°.